Cas no 837393-34-7 (N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 837393-34-7
• MF: C₁₇H₁₈FN₃O₂
• MW: 315.342127323151
• CID: 5475917
• Update Time: 2025-10-12

N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]acetamide
• N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C17H18FN3O2/c18-13-7-5-12(6-8-13)15-9-10-17(23)21(20-15)11-16(22)19-14-3-1-2-4-14/h5-10,14H,1-4,11H2,(H,19,22)
• InChI Key： MSFYYMMXPSNDKC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NN(CC(NC2CCCC2)=O)C(=O)C=C1

Additional information on N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 837393-34-7): An Overview

N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 837393-34-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

Chemical Structure and Properties

The chemical structure of N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide is characterized by a pyridazinone core with a cyclopentyl group and a 4-fluorophenyl substituent. The presence of these functional groups imparts unique physical and chemical properties to the molecule. The pyridazinone ring is known for its high stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The cyclopentyl group provides additional steric hindrance and hydrophobicity, while the 4-fluorophenyl substituent introduces electronic effects that can modulate the compound's interactions with biological targets.

Synthesis Methods

The synthesis of N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has been reported in several studies. One common approach involves the condensation of an appropriate amine with a substituted acetyl chloride or acid chloride in the presence of a base. For example, a typical synthetic route might involve the reaction of cyclopentylamine with 2-(3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl)acetyl chloride in an organic solvent such as dichloromethane or dimethylformamide (DMF). The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete conversion. The product can be purified by recrystallization or column chromatography.

Biological Activities

N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide has been extensively studied for its biological activities. One of the most notable properties is its anti-inflammatory activity. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. This effect is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

In addition to its anti-inflammatory properties, N-cyclopentyl-2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-y-lacetamide has also demonstrated analgesic effects in animal models of pain. Studies have shown that oral administration of this compound can significantly reduce nociceptive responses in mice subjected to thermal or chemical stimuli. The mechanism underlying these analgesic effects is not yet fully understood but may involve interactions with opioid receptors or other pain-modulating pathways.

Recent Research Developments

Recent research has further expanded our understanding of the potential therapeutic applications of N-cyclopentyl-2-(3-(4-fluorophenyl)-6-o xo -1 , 6 -d ihyd ro py rida zin - 1 - yl ) acetam ide strong > . A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-cancer activity against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound can induce apoptosis and cell cycle arrest by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK.

Another area of interest is the potential use of this compound in neurodegenerative diseases. A study published in Neuropharmacology in 2021 investigated the neuroprotective effects of N-cyclopent yl - 2 - ( 3 - ( 4 - fluoro phen yl ) - 6 - ox o - 1 , 6 - di hyd ro py ri da zin - 1 - yl ) acetam ide strong > in a mouse model of Parkinson's disease. The results showed that treatment with this compound could reduce oxidative stress and inflammation in dopaminergic neurons, leading to improved motor function and reduced neurodegeneration.

Clinical Trials and Future Prospects

While preclinical studies have shown promising results for N-cyclopent yl - 2 - ( 3 - ( 4 - fluoro phen yl ) - 6 - ox o - 1 , 6 - di hyd ro py ri da zin - 1 - yl ) acetam ide strong > , further clinical trials are needed to evaluate its safety and efficacy in humans. Several pharmaceutical companies are currently conducting Phase I and II clinical trials to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound in healthy volunteers and patients with various conditions such as chronic pain and inflammatory diseases.

The future prospects for this compound are promising given its diverse biological activities and potential therapeutic applications. Ongoing research aims to optimize its chemical structure to improve potency, selectivity, and pharmacological properties. Additionally, efforts are being made to develop novel formulations that can enhance its bioavailability and reduce side effects.

Conclusion

In conclusion, N-cyclopent yl - 2 - ( 3 - ( 4 - fluoro phen yl ) - 6 - ox o - 1 , 6 - di hyd ro py ri da zin - 1 - yl ) acetam ide strong > (CAS No. 837393-34-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in various medical fields. As research continues to advance our understanding of this compound's mechanisms of action and clinical potential, it holds great promise for improving patient outcomes in conditions such as chronic pain, inflammation, cancer, and neurodegenerative diseases.